N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide
Overview
Description
N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide, also known as 2F-NBB, is a novel synthetic compound that has gained attention in the scientific community for its potential use in research studies.
Mechanism of Action
The mechanism of action of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide involves the binding of the compound to the β-sheet structure of amyloid fibrils. This binding results in a conformational change that leads to an increase in fluorescence intensity. The selective binding of this compound to amyloid fibrils allows for the detection and monitoring of protein aggregation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal cytotoxicity and does not interfere with the normal physiological functions of cells. The compound has been used in various cell-based studies to detect protein aggregation and monitor the effects of potential therapeutic agents on protein aggregation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide is its selectivity for amyloid fibrils, which allows for the detection and monitoring of protein aggregation in vitro and potentially in vivo. The compound is also relatively easy to synthesize and has minimal cytotoxicity. However, one limitation of this compound is its limited solubility in aqueous solutions, which can affect its effectiveness as a fluorescent probe in certain experimental settings.
Future Directions
There are several potential future directions for the use of N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide in research studies. One potential direction is the development of new fluorescent probes that can selectively bind to other protein aggregates implicated in various diseases. Another potential direction is the use of this compound in the development of new therapeutic agents for neurodegenerative diseases. Additionally, the use of this compound in vivo for the detection and monitoring of protein aggregation in animal models could provide valuable insights into the progression of various diseases.
Scientific Research Applications
N-[4-(1,3-benzoxazol-2-yl)benzyl]-2-fluorobenzamide has been primarily used in research studies as a fluorescent probe for the detection of protein aggregates. It has been shown to selectively bind to amyloid fibrils, which are implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's. The use of this compound as a fluorescent probe allows for the detection and monitoring of protein aggregation in vitro and potentially in vivo.
properties
IUPAC Name |
N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2O2/c22-17-6-2-1-5-16(17)20(25)23-13-14-9-11-15(12-10-14)21-24-18-7-3-4-8-19(18)26-21/h1-12H,13H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKUKGHVXTYMIMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.